2,4-Dichlorophenyl 3,4,5-trimethoxybenzoate

• Molecular Formula: C16H14Cl2O5
• Molecular Weight: 357.2 g/mol
• IUPAC Name: (2,4-dichlorophenyl) 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C16H14Cl2O5/c1-20-13-6-9(7-14(21-2)15(13)22-3)16(19)23-12-5-4-10(17)8-11(12)18/h4-8H,1-3H3
• InChI Key: ZGORFLGXQSIVBE-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OC2=C(C=C(C=C2)Cl)Cl

Description

2,4-Dichlorophenyl 3,4,5-trimethoxybenzoate, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic and anti-inflammatory properties. It is commonly prescribed for the treatment of pain, inflammation, and fever. Diclofenac is synthesized through a multistep process that involves the reaction of 2,4-dichlorophenol with 3,4,5-trimethoxybenzoyl chloride.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It is commonly used for the treatment of arthritis, osteoarthritis, and other inflammatory conditions. Diclofenac has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 2,4-Dichlorophenyl 3,4,5-trimethoxybenzoate involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. Diclofenac selectively inhibits COX-2, which is upregulated in response to inflammation. By inhibiting COX-2, this compound reduces the production of inflammatory mediators and thereby reduces pain and inflammation.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a variety of biochemical and physiological effects. It reduces the production of inflammatory mediators such as prostaglandins and leukotrienes. It also reduces the migration of inflammatory cells to the site of inflammation. Diclofenac has been shown to have analgesic and antipyretic effects, as well as antiplatelet effects.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for use in lab experiments. It is widely available and relatively inexpensive. It has a well-established mechanism of action and has been extensively studied. However, 2,4-Dichlorophenyl 3,4,5-trimethoxybenzoate also has some limitations. It is not suitable for use in all experimental models, and its effects can be influenced by factors such as dose, route of administration, and duration of treatment.

Future Directions

There are several future directions for research on 2,4-Dichlorophenyl 3,4,5-trimethoxybenzoate. One area of interest is the development of more selective COX-2 inhibitors that have fewer side effects than this compound. Another area of interest is the use of this compound in combination with other drugs for the treatment of cancer and other diseases. Additionally, further research is needed to better understand the long-term effects of this compound use and its potential impact on human health.
Conclusion:
In conclusion, this compound is a widely used NSAID that has anti-inflammatory and analgesic properties. It is synthesized through a multistep process and has been extensively studied for its scientific research applications. Its mechanism of action involves the inhibition of COX-2 enzymes, which reduces the production of inflammatory mediators. Diclofenac has several advantages for use in lab experiments but also has some limitations. Future research directions include the development of more selective COX-2 inhibitors and the use of this compound in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2,4-Dichlorophenyl 3,4,5-trimethoxybenzoate involves the reaction of 2,4-dichlorophenol with 3,4,5-trimethoxybenzoyl chloride in the presence of a base such as sodium hydroxide. The reaction proceeds through an acid-catalyzed esterification reaction, followed by a base-catalyzed nucleophilic substitution reaction. The final product is obtained after purification by recrystallization.